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Essential Safety and Handling Guide for D-(-)-
Pantolactone-d6
This guide provides immediate safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling D-(-)-Pantolactone-d6. The following

procedures are based on the safety data for D-(-)-Pantolactone, as the deuterated form is

expected to have very similar chemical properties and hazards.

Personal Protective Equipment (PPE)
When handling D-(-)-Pantolactone-d6, it is crucial to use appropriate personal protective

equipment to ensure personal safety. The recommended PPE is outlined below.
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PPE Category Specific Recommendations

Eye/Face Protection

Chemical splash-resistant safety glasses or

goggles with side protection are required. A face

shield may be appropriate in some situations.[1]

Hand Protection

Wear impervious gloves, such as nitrile rubber.

Gloves must be inspected before use and

disposed of properly after.[2][3]

Skin and Body Protection
A lab coat or other protective clothing must be

worn to prevent skin contact.[1][3]

Respiratory Protection

Under normal use conditions with adequate

ventilation, respiratory protection is not required.

[4] If dust is generated, a dust respirator should

be used.[5]

Safe Handling and Storage
Proper handling and storage are critical to maintaining the integrity of D-(-)-Pantolactone-d6
and ensuring a safe laboratory environment.

Handling:

Work in a well-ventilated area.[5]

Avoid contact with skin and eyes.[1][5]

Do not breathe dust.[1]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the handling area.[5]

Minimize dust generation and accumulation.[1]

Storage:
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Store in a cool, dry, and well-ventilated place.[1][2]

Keep the container tightly closed when not in use.[1][5]

This substance is hygroscopic; protect it from moisture.[4][6]

Store locked up.[1][5]

Recommended storage temperature is 2-8°C.[1]

First Aid Measures
In case of exposure, follow these first aid procedures immediately.

Exposure Route First Aid Procedure

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye

irritation persists, seek medical attention.[1][5]

Skin Contact

Wash with plenty of soap and water. If skin

irritation occurs, get medical advice. Take off

contaminated clothing and wash it before reuse.

[1][5]

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. Call a poison center

or doctor if you feel unwell.[1][5]

Ingestion
Rinse mouth. Do NOT induce vomiting. Seek

medical attention.[1]

Spill and Disposal Procedures
Accidental Release Measures:

Minor Spills:

Clean up spills immediately.[5]
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Wear impervious gloves and safety glasses.[5]

Use dry clean-up procedures and avoid generating dust.[5]

Vacuum or sweep up the material and place it in a clean, dry, sealable, and labeled

container for disposal.[1][5]

Major Spills:

Clear the area of personnel and move upwind.[5]

Alert the fire brigade and inform them of the location and nature of the hazard.[5]

Control personal contact with the substance by using protective equipment, including a

dust respirator.[5]

Prevent spillage from entering drains, sewers, or water courses.[5]

Disposal:

Dispose of the contents and container to an authorized hazardous or special waste collection

point in accordance with local regulations.[1][5]

Physical and Chemical Properties
The following table summarizes key quantitative data for D-(-)-Pantolactone.

Property Value

Molecular Formula C6H10O3

Molecular Weight 130.14 g/mol

Melting Point 88 - 92 °C

Boiling Point 120 - 122 °C

Appearance White solid/crystals

Solubility Soluble in water
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Note: The molecular weight for D-(-)-Pantolactone-d6 is approximately 136.18 g/mol .[7]

Experimental Workflow
The following diagram illustrates the standard workflow for handling D-(-)-Pantolactone-d6 in a

laboratory setting, from receiving the material to its final disposal.

Receiving and Storage

Pre-Experiment Preparation Verify chemical identity and integrity Store at 2-8°C in a dry,
well-ventilated, locked area

Experiment Execution Review Safety Data Sheet Don appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare work area in a
ventilated hood

Post-Experiment Cleanup Weigh and handle solid
to minimize dust

Keep container tightly closed
when not in use

Waste Disposal Decontaminate work surfaces Remove and dispose of PPE correctly Wash hands thoroughly

Collect waste in a labeled,
sealed container

Dispose of as hazardous waste
per local regulations

Click to download full resolution via product page
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Caption: Safe handling workflow for D-(-)-Pantolactone-d6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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